Cas no 143008-67-7 (2,4-Dimethyl-3-(3-methylbut-3-en-1-yl)cyclohexan-1-one)

• Product Name: 2,4-Dimethyl-3-(3-methylbut-3-en-1-yl)cyclohexan-1-one
• CAS No: 143008-67-7
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 2775530
• PubChem ID: 15011658
• Update Time: 2025-04-21

2,4-Dimethyl-3-(3-methylbut-3-en-1-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,4-DIMETHYL-3-(3-METHYL-3-BUTENYL)CYCLOHEXANONE
• 143008-67-7
• DTXSID90566923
• 2,4-Dimethyl-3-(3-methylbut-3-en-1-yl)cyclohexan-1-one

• Inchi： 1S/C13H22O/c1-9(2)5-7-12-10(3)6-8-13(14)11(12)4/h10-12H,1,5-8H2,2-4H3
• InChI Key： RLQJAZLYPGCWRU-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(CCC(=C)C)C1C

Computed Properties

• Exact Mass: 194.167065321Da
• Monoisotopic Mass: 194.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų